Cas no 6289-31-2 (Octadecanoic acid,2-propen-1-yl ester)

• Product Name: Octadecanoic acid,2-propen-1-yl ester
• CAS No: 6289-31-2
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• MDL: MFCD00048490
• CID: 518386
• Update Time: 2025-05-22

Octadecanoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-propen-1-yl ester
• ALLYL STEARATE
• prop-2-enyl octadecanoate
• ally octadecanoate
• Allylstearat
• Octadecanoic acid,2-propenyl ester
• prop-2-en-1-yl octadecanoate
• Stearic acid,allyl ester
• Stearinsaeureallylester

• MDL： MFCD00048490
• Inchi： 1S/C21H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22)23-20-4-2/h4H,2-3,5-20H2,1H3
• InChI Key： HPCIWDZYMSZAEZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(OCC=C)=O

Computed Properties

• Exact Mass: 324.30300
• Monoisotopic Mass: 324.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2

Experimental Properties

• Density: 0.868
• Melting Point: 37-38°C
• Boiling Point: 401.1°C at 760 mmHg
• Flash Point: 180.3°C
• Refractive Index: 1.452
• PSA: 26.30000
• LogP: 6.97710

Octadecanoic acid,2-propen-1-yl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Octadecanoic acid,2-propen-1-yl ester

Octadecanoic Acid, 2-Propen-1-yl Ester (CAS No. 6289-31-2): A Comprehensive Overview

Octadecanoic acid, 2-propen-1-yl ester, also known by its CAS number 6289-31-2, is a compound of significant interest in various industrial and scientific applications. This compound is a type of ester derived from octadecanoic acid and allyl alcohol (2-propen-1-yl alcohol). Its structure consists of a long hydrocarbon chain with an ester functional group, making it highly versatile in different chemical and biological contexts.

The chemical structure of octadecanoic acid, 2-propen-1-yl ester, comprises an 18-carbon chain (octadecanoyl group) attached to an allyl group via an ester linkage. This structure contributes to its unique physical properties, such as melting point, boiling point, and solubility. Recent studies have highlighted the importance of understanding the molecular interactions in such compounds for optimizing their use in industrial processes.

From a synthetic perspective, octadecanoic acid, 2-propen-1-yl ester can be synthesized through various methods, including Fischer esterification and transesterification reactions. These methods involve the reaction of octadecanoic acid with allyl alcohol in the presence of appropriate catalysts. The choice of synthesis method depends on factors such as reaction conditions, yield optimization, and cost-effectiveness.

In terms of applications, this compound finds extensive use in the cosmetic industry as a conditioning agent and emollient due to its ability to form stable emulsions and provide skin hydration. Additionally, it is employed in the food industry as a flavor enhancer and stabilizer due to its excellent solubility properties and compatibility with various food matrices.

Recent research has also explored the potential of octadecanoic acid, 2-propen-1-yl ester in biomedical applications. Studies have shown that this compound exhibits anti-inflammatory properties and may serve as a potential candidate for drug delivery systems due to its ability to encapsulate hydrophobic drugs effectively.

The safety profile of octadecanoic acid, 2-propen-1-yl ester has been extensively studied to ensure its safe use in consumer products. According to recent toxicological assessments, this compound demonstrates low toxicity when used within recommended limits. However, prolonged exposure or high concentrations may cause mild skin irritation in sensitive individuals.

In conclusion, octadecanoic acid, 2-propen-1-yl ester (CAS No. 6289-31-2) is a multifaceted compound with diverse applications across industries. Its unique chemical structure and properties make it an invaluable component in formulations ranging from cosmetics to pharmaceuticals. As research continues to uncover new insights into its potential uses and safety profiles, this compound is poised to play an even more significant role in future innovations.